Cas no 2770895-37-7 ((3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid)

• Product Name: (3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid
• CAS No: 2770895-37-7
• MF: C₁₀H₁₇F₃N₂O₃
• MW: 270.25
• CID: 6801339
• PubChem ID: 155905754
• Update Time: 2025-08-05

(3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid
• 2770895-37-7
• (R)-1-(Oxetan-3-yl)piperidin-3-amine 2,2,2-trifluoroacetate
• (3R)-1-(Oxetan-3-yl)piperidin-3-amine 2,2,2-trifluoroacetic acid
• PS-17445
• AT28076
• CS-0185500

• Inchi： InChI=1S/C8H16N2O.C2HF3O2/c9-7-2-1-3-10(4-7)8-5-11-6-8;3-2(4,5)1(6)7/h7-8H,1-6,9H2;(H,6,7)/t7-;/m1./s1
• InChI Key： KXBXGPUQVBFJHJ-OGFXRTJISA-N
• SMILES： C1CC(CN(C1)C2COC2)N.C(=O)(C(F)(F)F)O

Computed Properties

• Exact Mass: 270.11912689g/mol
• Monoisotopic Mass: 270.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų

Additional information on (3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid

Introducing (3R)-1-(oxetan-3-yl)piperidin-3-amine and 2,2,2-trifluoroacetic acid (CAS No. 2770895-37-7): A Comprehensive Overview

The compound with the CAS number 2770895-37-7 and the product name (3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The combination of an oxetane ring and a piperidine moiety, coupled with the presence of a trifluoroacetic acid moiety, makes this molecule a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate heterocyclic structures. Among these, (3R)-1-(oxetan-3-yl)piperidin-3-amine stands out due to its chiral center, which is crucial for achieving enantioselective pharmacological effects. The oxetane ring introduces rigidity to the molecule, enhancing its binding affinity to biological targets. This structural feature has been leveraged in the design of drugs targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases.

The presence of 2,2,2-trifluoroacetic acid in the compound adds another layer of complexity and functionality. Trifluoromethyl groups are well-known for their ability to modulate metabolic pathways and improve pharmacokinetic properties of drugs. This moiety can enhance the lipophilicity of the molecule, leading to better membrane penetration and increased bioavailability. Additionally, trifluoromethyl groups have been shown to increase the metabolic stability of compounds, reducing the likelihood of rapid degradation in vivo.

Recent studies have highlighted the potential of (3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid as a lead compound for developing novel therapeutics. Researchers have been particularly interested in its potential as a kinase inhibitor, given the ability of piperidine derivatives to interact with protein kinases. Kinases are enzymes that play a critical role in cell signaling pathways, making them attractive targets for therapeutic intervention. The chiral nature of this compound ensures that only one enantiomer is active, reducing the risk of side effects associated with racemic mixtures.

Moreover, the oxetane ring in (3R)-1-(oxetan-3-yl)piperidin-3-amine provides a unique scaffold for further chemical modification. This allows medicinal chemists to explore various derivatives with tailored properties. For instance, introducing additional functional groups at specific positions on the oxetane ring can alter the electronic properties of the molecule, influencing its binding affinity and selectivity. Such modifications are essential for optimizing drug candidates and improving their efficacy.

The combination of these structural features has also raised interest in exploring (3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid as a potential scaffold for antiviral and antibacterial agents. The rigid oxetane ring can mimic natural products and bioactive molecules, while the trifluoroacetic acid moiety can enhance interactions with biological targets. Preliminary studies have shown promising results in inhibiting certain viral proteases and bacterial enzymes, suggesting its potential as a starting point for developing new antimicrobial agents.

In conclusion,(3R)-1-(oxetan-3-yl)piperidin-3-amine;2,2,2-trifluoroacetic acid (CAS No. 2770895-37-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutics targeting various diseases. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in drug discovery and development.